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Compound of Interest

Compound Name: Fludioxonil-13C3

Cat. No.: B1499940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive information on sourcing Fludioxonil-13C3
analytical standard, detailed experimental protocols for its application, and a visual

representation of its fungicidal mechanism of action. This resource is intended to support

researchers in the fields of agrochemistry, environmental science, and drug development in

their analytical and mechanistic studies.

Sourcing Fludioxonil-13C3 Analytical Standard
The procurement of high-purity, isotopically labeled analytical standards is critical for accurate

quantification and metabolic studies. Fludioxonil-13C3 serves as an internal standard in

analytical methods to compensate for matrix effects and variations in instrument response.

Below is a summary of potential suppliers for Fludioxonil-13C3. It is recommended to contact

the suppliers directly to confirm current availability, pricing, and to request a certificate of

analysis.
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Supplier
Product
Name/Number

Available
Quantities

Purity

LGC Standards
Fludioxonil-13C3 /

TRC-F427002
1 mg, 10 mg >95% (HPLC)[1]

MedChemExpress
Fludioxonil-13C3 / HY-

112023S
Inquire for details Inquire for details[2]

Santa Cruz

Biotechnology

Fludioxonil-13C3 / sc-

479493
Inquire for details

For Research Use

Only[3]

Clearsynth
Fludioxonil 13C3 / CS-

T-102654
Inquire for details

Accompanied by

Certificate of Analysis

Experimental Protocols: Quantification of
Fludioxonil in Complex Matrices
The following protocols are detailed methodologies for the extraction and quantification of

fludioxonil from various sample matrices. The use of Fludioxonil-13C3 as an internal standard

is highly recommended to ensure analytical accuracy.

QuEChERS Method for Fruits and Vegetables
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for the analysis of pesticide residues in food matrices.

[4][5]

Extraction:

Homogenize a representative 10-15 g sample of the fruit or vegetable.

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Spike the sample with an appropriate amount of Fludioxonil-13C3 internal standard

solution.
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Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

Shake vigorously for 1 minute.

Centrifuge at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot (e.g., 6 mL) of the acetonitrile supernatant to a 15 mL d-SPE tube

containing primary secondary amine (PSA) sorbent and MgSO₄.

Shake for 30 seconds.

Centrifuge at ≥3000 rcf for 5 minutes.

The resulting supernatant is ready for analysis by LC-MS/MS or GC-MS.

LC-MS/MS Analysis of Fludioxonil
This method is suitable for the sensitive and selective quantification of fludioxonil in complex

sample extracts, such as those obtained from the QuEChERS protocol.

Instrumentation:

Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS) with an

electrospray ionization (ESI) source.

Chromatographic Conditions (Example):

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.
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Mass Spectrometry Conditions (Example):

Ionization Mode: Negative Electrospray Ionization (ESI-).

Multiple Reaction Monitoring (MRM) Transitions:

Fludioxonil: Monitor appropriate precursor and product ion transitions (e.g., m/z 247 →

126).[6]

Fludioxonil-13C3: Monitor the corresponding mass-shifted transitions.

Instrument Parameters: Optimize parameters such as capillary voltage, source temperature,

and collision energy for maximum sensitivity.

Mechanism of Action: Fludioxonil's Impact on
Fungal Signaling
Fludioxonil exerts its fungicidal effect by interfering with the High Osmolarity Glycerol (HOG)

signaling pathway in fungi.[7][8][9] This pathway is crucial for fungal adaptation to osmotic

stress. Fludioxonil is believed to hyperactivate the HOG pathway, leading to an uncontrolled

accumulation of glycerol, which ultimately causes cell swelling and lysis.[9]

The following diagrams illustrate the proposed mechanism of action and a general

experimental workflow for its analysis.
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Caption: Proposed signaling pathway of Fludioxonil's fungicidal action.
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Caption: General workflow for the analysis of Fludioxonil residues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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